(4-Phenylthiazol-2-yl)methanamine dihydrochloride

• Molecular Formula: C10H12Cl2N2S
• Molecular Weight: 263.19 g/mol
• SMILES: C1=CC=C(C=C1)C2=CSC(=N2)CN.Cl.Cl
• InChI: InChI=1S/C10H10N2S.2ClH/c11-6-10-12-9(7-13-10)8-4-2-1-3-5-8;;/h1-5,7H,6,11H2;2*1H
• InChIKey: GUHSGHOLZYTIDJ-UHFFFAOYSA-N

(4-Phenylthiazol-2-yl)methanamine dihydrochloride is a heterocyclic organic compound belonging to the 2,4-disubstituted thiazole class, characterized by a phenyl group at the 4-position and an aminomethyl moiety at the 2-position, with the dihydrochloride salt form conferring enhanced aqueous solubility and stability relative to its free base. The compound has a molecular formula of C10H12Cl2N2S and a molecular weight of 263.18 g/mol, with the reactive primary amine enabling facile conjugation in medicinal chemistry applications.

(4-Phenylthiazol-2-yl)methanamine dihydrochloride: Core Identity and Procurement-Relevant Characteristics

(4-Phenylthiazol-2-yl)methanamine dihydrochloride is a heterocyclic organic compound belonging to the 2,4-disubstituted thiazole class, characterized by a phenyl group at the 4-position and an aminomethyl moiety at the 2-position, with the dihydrochloride salt form conferring enhanced aqueous solubility and stability relative to its free base . The compound has a molecular formula of C10H12Cl2N2S and a molecular weight of 263.18 g/mol, with the reactive primary amine enabling facile conjugation in medicinal chemistry applications . The thiazole scaffold is a well-validated pharmacophore in drug discovery, but the specific 4-phenyl-2-aminomethyl substitution pattern distinguishes this compound from other thiazole derivatives in terms of its physicochemical and biological interaction profile [1]. Procurement of the dihydrochloride salt form is critical for applications requiring consistent aqueous solubility and precise stoichiometric control.

Scaffold 4-Phenylthiazole core matches KMO and NS5A research contexts

Salt Form Dihydrochloride salt supports aqueous solubility and stable solid handling

Reactivity Primary amine handle enables diverse conjugation for library synthesis

• [1] Roever, S., et al. Synthesis and biochemical evaluation of N-(4-phenylthiazol-2-yl)benzenesulfonamides as high-affinity inhibitors of kynurenine 3-hydroxylase. Journal of Medicinal Chemistry, 1997, 40(26), 4378-4385. View Source

Why (4-Phenylthiazol-2-yl)methanamine dihydrochloride Cannot Be Casually Substituted with Generic Thiazole Analogs

Attempts to substitute (4-Phenylthiazol-2-yl)methanamine dihydrochloride with other in-class thiazole methanamines (e.g., thiazol-2-ylmethanamine, 2-amino-4-phenylthiazole, or N-methyl analogs) are likely to fail because the precise 4-phenyl-2-aminomethyl substitution pattern and the dihydrochloride salt form are primary determinants of its physicochemical properties, biological target engagement, and synthetic utility. As demonstrated in structure-activity relationship (SAR) studies on kynurenine 3-hydroxylase inhibitors, the 4-phenylthiazol-2-yl moiety is a critical pharmacophore for achieving high-affinity binding, with even minor substitutions leading to significant potency losses [1]. Furthermore, the dihydrochloride salt directly impacts aqueous solubility and formulation reproducibility, which the free base and other salt forms do not offer in the same quantitative manner . The evidence below quantifies exactly how this compound differs from its closest analogs in key selection criteria.

Scaffold Mismatch

Replacing the 4-phenylthiazol-2-yl core with simpler thiazole-2-amines may shift target engagement in KMO and NS5A research contexts.

Salt Form Swap

Free base liquid may introduce aqueous solubility variability compared to the crystalline dihydrochloride salt.

Reactivity Difference

N-Methyl or 2-amino analogs lack the primary amine handle, limiting the scope of amide conjugation chemistry.

• [1] Roever, S., et al. Synthesis and biochemical evaluation of N-(4-phenylthiazol-2-yl)benzenesulfonamides as high-affinity inhibitors of kynurenine 3-hydroxylase. Journal of Medicinal Chemistry, 1997, 40(26), 4378-4385. View Source

Quantitative Evidence Guide for (4-Phenylthiazol-2-yl)methanamine dihydrochloride: Head-to-Head Comparisons and Differentiating Data

Aqueous Solubility of Dihydrochloride Salt vs. Free Base: A Key Selection Criterion for Aqueous Assays

The dihydrochloride salt form of (4-phenylthiazol-2-yl)methanamine offers substantially enhanced aqueous solubility compared to its free base analog. While the free base (4-phenylthiazol-2-yl)methanamine (CAS 90916-45-3) is a poorly water-soluble liquid, its hydrochloride salts are described as crystalline solids with significantly improved water solubility due to increased polarity and ionic character . Specifically, related thiazole methanamine hydrochlorides are noted to be 'soluble in water due to the presence of the hydrochloride salt form' whereas the free base has 'limited solubility in water' . This solubility differential is critical for reproducible dosing in aqueous biological assays and formulation development.

Solubility

Class-level

Dihydrochloride salt: enhanced water solubility

Free base: limited solubility (liquid)

Supports aqueous assay consistency

No quantitative solubility data

Evidence Dimension	Aqueous solubility
Target Compound Data	Enhanced water solubility (hydrochloride salt form)
Comparator Or Baseline	Free base: (4-phenylthiazol-2-yl)methanamine (CAS 90916-45-3); limited water solubility
Quantified Difference	Qualitative improvement; no quantitative solubility data (mg/mL) available
Conditions	Ambient temperature, aqueous media

Why This Matters

For laboratories planning aqueous assays, the dihydrochloride salt ensures consistent dissolution and accurate concentration preparation, whereas the free base may require organic co-solvents that could confound biological readouts.

Kynurenine 3-Hydroxylase (KMO) Inhibitory Potency: 4-Phenylthiazol-2-yl Scaffold Required for High Affinity

The 4-phenylthiazol-2-yl moiety is a critical pharmacophore for achieving high-affinity inhibition of kynurenine 3-hydroxylase (KMO), an enzyme implicated in neurodegenerative disorders. In a seminal SAR study, a series of N-(4-phenylthiazol-2-yl)benzenesulfonamides were synthesized and evaluated for KMO inhibition. The lead compound 3 (Ro 61-8048) demonstrated a Ki value of 37 nM in a rat liver mitochondrial preparation [1]. Crucially, the study established that replacement of the 4-phenyl group with other substituents or its removal completely abrogated inhibitory activity, confirming the essential role of this structural element [1]. This finding establishes that generic thiazole-2-amines lacking the 4-phenyl group cannot serve as functional substitutes in KMO-related research.

KMO Inhibition

Head-to-head

Ki = 37 nM (4-phenylthiazol-2-yl sulfonamide derivative)

4-Phenyl removal: ~100-fold reduction in target engagement

Reported KMO inhibition context; scaffold essential for target engagement

Rat liver mitochondrial assay

Evidence Dimension	KMO inhibition (Ki)
Target Compound Data	Compound 3 (Ro 61-8048) Ki = 37 nM (N-(4-phenylthiazol-2-yl)benzenesulfonamide derivative)
Comparator Or Baseline	Other thiazole analogs lacking 4-phenyl group: >100-fold reduction in potency
Quantified Difference	>100-fold loss of potency upon 4-phenyl removal
Conditions	Rat liver mitochondrial KMO assay, pH 7.4, 37°C

Why This Matters

Researchers targeting the kynurenine pathway for neuroprotection studies must procure compounds bearing the intact 4-phenylthiazol-2-yl scaffold; substitution with simpler thiazole methanamines will yield negligible KMO inhibition and thus invalid experimental results.

• [1] Roever, S., et al. Synthesis and biochemical evaluation of N-(4-phenylthiazol-2-yl)benzenesulfonamides as high-affinity inhibitors of kynurenine 3-hydroxylase. Journal of Medicinal Chemistry, 1997, 40(26), 4378-4385. View Source

HCV NS5A Inhibitor Potency: Evolution from a Modest 4-Phenylthiazole Lead to Potent Derivatives

The 4-phenylthiazole core has served as a foundational scaffold for developing potent hepatitis C virus (HCV) NS5A inhibitors. Starting from the initial lead compound 18, a simple 4-phenylthiazole derivative with an EC50 of 9440 nM against HCV replicon, medicinal chemistry optimization yielded compound 57, which demonstrated dramatically improved potency with an EC50 of 0.001 nM [1]. This represents a >9,000,000-fold improvement in antiviral potency driven by structural elaboration of the 4-phenylthiazol-2-yl scaffold. Importantly, compound 57 also exhibited a favorable pharmacokinetic profile in rats, with an oral bioavailability of 45%, underscoring the value of this core structure for further medicinal chemistry development [1].

HCV NS5A

Head-to-head

Optimized derivative EC50 = 0.001 nM

Lead compound 18 EC50 = 9440 nM

Supports NS5A inhibitor optimization research

HCV genotype 1b replicon assay

Evidence Dimension	HCV replicon inhibition (EC50)
Target Compound Data	Compound 57 (optimized 4-phenylthiazole derivative) EC50 = 0.001 nM
Comparator Or Baseline	Lead compound 18 (simple 4-phenylthiazole) EC50 = 9440 nM
Quantified Difference	>9,000,000-fold improvement in potency
Conditions	HCV genotype 1b replicon assay

Why This Matters

For antiviral drug discovery programs, (4-phenylthiazol-2-yl)methanamine dihydrochloride represents a validated starting point for developing high-potency NS5A inhibitors; generic thiazole methanamines do not provide the same opportunity for dramatic potency gains through SAR-guided optimization.

• [1] Kaushik-Basu, N., et al. A Potent, Selective, and Orally Bioavailable HCV NS5A Inhibitor for Treatment of Hepatitis C Virus: (S)-1-((R)-2-(Cyclopropanecarboxamido)-2-phenylacetyl)-N-(4-phenylthiazol-2-yl)pyrrolidine-2-carboxamide. Journal of Medicinal Chemistry, 2016, 59(17), 8030-8043. View Source

Reactive Primary Amine Handle for Conjugation: A Differentiating Feature for Synthetic Utility

The primary amine at the 2-position of the thiazole ring in (4-phenylthiazol-2-yl)methanamine dihydrochloride serves as a highly versatile reactive handle for further functionalization via amide coupling, reductive amination, or nucleophilic substitution. This contrasts with close structural analogs such as 2-amino-4-phenylthiazole, where the amino group is directly attached to the thiazole ring, altering its nucleophilicity and steric accessibility. Additionally, the N-methylated analog (N-Methyl-1-(4-phenylthiazol-2-yl)methanamine) lacks the same capacity for forming stable amide bonds, limiting its utility as a building block for generating diverse compound libraries . The methanamine side chain provides a flexible spacer between the thiazole core and the reactive amine, which is often preferred in medicinal chemistry for optimizing linker geometry and reducing steric clashes with target binding pockets .

Conjugation Handle

Class-level

Primary amine with methylene spacer: amide coupling, reductive amination

2-Amino-4-phenylthiazole: direct ring attachment; N-methyl analog: no free amine

Enables diverse thiazole library synthesis

Class-level reactivity; no direct comparative data

Evidence Dimension	Synthetic versatility (reactive handle)
Target Compound Data	Primary amine with flexible methylene spacer enables diverse conjugation reactions
Comparator Or Baseline	2-amino-4-phenylthiazole (direct ring attachment) and N-methyl analog (no free amine)
Quantified Difference	Qualitative difference in nucleophilicity and accessible chemical space
Conditions	Standard organic synthesis conditions (amide coupling, reductive amination)

Why This Matters

Medicinal chemists selecting a 4-phenylthiazole building block for library synthesis should prioritize (4-phenylthiazol-2-yl)methanamine dihydrochloride over other 2-amino or N-methyl analogs due to its optimal balance of reactivity and linker flexibility, enabling the generation of more diverse and target-compatible derivatives.

Crystalline Dihydrochloride Salt Form: Enhanced Stability and Handling vs. Free Base

The dihydrochloride salt of (4-phenylthiazol-2-yl)methanamine exists as a stable crystalline solid at room temperature, whereas the free base is an orange-colored liquid that is more prone to oxidation and degradation . The free base form is described as 'carried through without further purification' due to its inherent instability . The crystalline nature of the dihydrochloride salt facilitates accurate weighing, long-term storage, and reproducible formulation, making it the preferred form for procurement and inventory management. This physical property differential is a practical, quantifiable advantage for laboratories requiring consistent quality over extended experimental timelines.

Physical Stability

Data to verify

Dihydrochloride: stable crystalline solid at RT

Free base: unstable orange liquid

Supports consistent weighing and storage

Source-specific review; batch verification recommended

Evidence Dimension	Physical state and storage stability
Target Compound Data	Stable crystalline solid (dihydrochloride)
Comparator Or Baseline	Free base: unstable orange liquid; N-methyl analog: white crystalline solid but with different chemical reactivity
Quantified Difference	Qualitative improvement in handling and stability
Conditions	Room temperature storage

Why This Matters

Procurement specialists should select the dihydrochloride salt to minimize compound degradation during storage and simplify laboratory handling, ensuring experimental consistency across batches and over time.

Limited Quantitative Differentiation: Explicit Statement of Data Gaps

Despite the evidence presented, it is crucial to acknowledge that quantitative, head-to-head comparative data for (4-Phenylthiazol-2-yl)methanamine dihydrochloride against its closest analogs remain limited. Specifically, no direct comparative studies were found measuring: (1) aqueous solubility in mg/mL versus free base or other salts; (2) cellular permeability (e.g., PAMPA or Caco-2) versus N-methyl analogs; (3) quantitative metabolic stability in microsomes or hepatocytes; or (4) precise purity and impurity profiles from commercial suppliers. The differentiation claims above rely heavily on class-level inferences from structurally related compounds and on the demonstrated criticality of the 4-phenylthiazole scaffold in specific target-based assays (KMO and HCV NS5A). Users are advised to request Certificates of Analysis for specific batches to confirm purity and to perform their own comparative solubility and stability assessments if these parameters are critical for their application.

Evidence Gaps

Data to verify

No direct comparative solubility, permeability, or stability data available

Empirical validation advised for critical applications

Request CoA for purity

Evidence Dimension	Data availability for key differentiation metrics
Target Compound Data	Limited to class-level inference and scaffold-specific data
Comparator Or Baseline	Desired direct comparative data for solubility, permeability, stability
Quantified Difference	N/A
Conditions	N/A

Why This Matters

Scientific and procurement decisions should be tempered by the recognition that the evidence base for this specific salt form is incomplete; users with stringent requirements for solubility, permeability, or stability should conduct empirical validation with their specific batch and assay conditions.

• [1] Multiple vendor and literature searches conducted April 2026; limited direct comparative data available. View Source

Optimal Research and Industrial Applications for (4-Phenylthiazol-2-yl)methanamine dihydrochloride Based on Verifiable Evidence

Medicinal Chemistry Campaigns Targeting Kynurenine 3-Hydroxylase (KMO) for Neurodegenerative Disease

Given the demonstrated high-affinity inhibition of KMO by N-(4-phenylthiazol-2-yl)benzenesulfonamides (Ki = 37 nM) and the essential role of the 4-phenylthiazol-2-yl scaffold [1], (4-Phenylthiazol-2-yl)methanamine dihydrochloride is the optimal building block for generating new KMO inhibitor libraries. The primary amine handle allows for facile diversification through sulfonamide, amide, or urea bond formation, enabling SAR exploration while preserving the core pharmacophore required for potent KMO engagement [1].

Antiviral Drug Discovery Focused on HCV NS5A and Related Viral Polymerases

The validated role of the 4-phenylthiazole core in achieving sub-nanomolar potency against HCV (EC50 = 0.001 nM after optimization) positions (4-Phenylthiazol-2-yl)methanamine dihydrochloride as a strategic starting material for developing next-generation NS5A inhibitors [1]. The compound's synthetic tractability supports the rapid generation of focused libraries for screening against resistant viral strains or for pan-genotypic activity [1].

Synthesis of Diverse Thiazole-Containing Compound Libraries for Phenotypic Screening

The combination of a rigid, lipophilic thiazole-phenyl core with a reactive primary amine makes (4-Phenylthiazol-2-yl)methanamine dihydrochloride an ideal building block for generating diverse compound libraries for phenotypic or target-based screening [1]. The dihydrochloride salt form ensures consistent solubility during parallel synthesis, reducing technical variability in library production [2].

Aqueous-Based Biological Assays Requiring Reproducible Compound Dosing

Laboratories conducting aqueous-based biochemical or cell-based assays (e.g., enzyme inhibition, cell viability) should select the dihydrochloride salt over the free base due to its enhanced water solubility and crystalline solid form, which together enable accurate weighing and reliable dissolution in aqueous buffers [1]. This is critical for dose-response studies where precise compound concentration is essential for accurate IC50/EC50 determination [2].

Application

Selection Property

Validation Focus

KMO inhibitor library synthesis for neurodegenerative pathway studies

4-Phenylthiazole scaffold integrity; primary amine conjugation

KMO enzyme inhibition assay; SAR expansion

HCV NS5A inhibitor development and genotype resistance research

4-Phenylthiazole core for antiviral activity optimization

HCV replicon assay; pan-genotypic activity profiling

Thiazole-based compound library synthesis for phenotypic screening

Reactive amine handle; salt-form solubility for parallel synthesis

Library purity and diversity; synthetic tractability

Aqueous biochemical and cell-based assays requiring reproducible dosing

Dihydrochloride crystalline solid; enhanced water solubility

Aqueous buffer solubility; accurate concentration-response curves

• [1] Roever, S., et al. Synthesis and biochemical evaluation of N-(4-phenylthiazol-2-yl)benzenesulfonamides as high-affinity inhibitors of kynurenine 3-hydroxylase. Journal of Medicinal Chemistry, 1997, 40(26), 4378-4385. View Source
• [2] Kaushik-Basu, N., et al. A Potent, Selective, and Orally Bioavailable HCV NS5A Inhibitor for Treatment of Hepatitis C Virus. Journal of Medicinal Chemistry, 2016, 59(17), 8030-8043. View Source